6-chloro-1H-benzo[d]imidazole-5-carbonitrile

• Molecular Formula: C8H4ClN3
• Molecular Weight: 177.59 g/mol
• IUPAC Name: 6-chloro-1H-benzimidazole-5-carbonitrile
• InChI: InChI=1S/C8H4ClN3/c9-6-2-8-7(11-4-12-8)1-5(6)3-10/h1-2,4H,(H,11,12)
• InChI Key: VCZHHSJFDXKHSK-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=CC2=C1N=CN2)Cl)C#N

Description

6-chloro-1H-benzo[d]imidazole-5-carbonitrile is a useful research compound. Its molecular formula is C8H4ClN3 and its molecular weight is 177.59 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 248 (550 mg, 2.38 mmol), Pd(PPh3)4 (275 mg, 0.238 mmol), and Zn(CN)2 (279 mg, 2.38 mmol) in NMP (10 mL) was stirred under nitrogen atmosphere at 120° C. for 18 h. The reaction mixture was poured into water (50 mL), extracted with EtOAc (3×20 mL), and concentrated to dryness in vacuo. The crude was purified by SiO2 chromatography eluting with DCM:MeOH (12:1) to afford 217 mg (51.5%) of 6-chloro-1H-benzo[d]imidazole-5-carbonitrile (250) as yellow solid (217 mg, 51.5%): MS (ESI) m/z=178.2 (M+1).